5-nitro-1H-indol-1-amine
Cat. No. B8395296
M. Wt: 177.16 g/mol
InChI Key: SBZACGHWWDTLKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[H-:2].[N+:3](=[O:4])([O-:5])[c:6]1[cH:7][c:8]2[cH:9][cH:10][nH:11][c:12]2[cH:13][cH:14]1.[Na+:1].[O:15]=[CH:16][N:17]([CH3:18])[CH3:19]>>[N+:3](=[O:4])([O-:5])[c:6]1[cH:7][c:8]2[cH:9][cH:10][n:11]([NH2:17])[c:12]2[cH:13][cH:14]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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O=[N+]([O-])c1ccc2[nH]ccc2c1
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CN(C)C=O
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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Nn1ccc2cc([N+](=O)[O-])ccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
